Janex-1-m

• CAS: 406484-24-0
• Molecular Formula: C15H13N3O3
• Molecular Weight: 283.28 g/mol
• InChI: InChI=1S/C15H13N3O3/c1-21-14-6-11-12(7-13(14)20)16-8-17-15(11)18-9-2-4-10(19)5-3-9/h2-8,19-20H,1H3,(H,16,17,18)
• InChIKey: WKTLTDLVYQTHFO-UHFFFAOYSA-N

Janex-1-m: Inactive JAK3 Metabolite

JANEX-1-M (CAS 406484-24-0), also known as 7-O-demethyl-JANEX-1, is a defined metabolite of the JAK3 inhibitor JANEX-1 (WHI-P131). Its formation occurs via regioselective O-demethylation mediated by cytochrome P450 enzymes CYP1A1 and CYP1A2 [1]. Unlike its parent compound, JANEX-1-M is biologically inactive and is characterized by distinct physicochemical and pharmacokinetic properties, including a molecular formula of C15H13N3O3 and a molecular weight of 283.28 g/mol [2]. This compound serves as a critical reference standard and research tool for investigating JAK3 inhibitor metabolism, pharmacokinetics, and in vivo disposition.

Workflow Supports differentiation of JAK3-dependent vs. independent effects

Metabolic pathway CYP1A1/CYP1A2-specific O-demethylation probe

Reference type Structurally matched negative control and analytical standard

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source
• [2] National Center for Advancing Translational Sciences (NCATS). JANEX-1-M. Inxight Drugs. View Source

Why Janex-1-m Is Irreplaceable

JANEX-1-M is not a generic or interchangeable alternative to JANEX-1 or other JAK3 inhibitors. It is a structurally distinct, biologically inactive metabolite with a specific formation pathway and a dramatically altered pharmacokinetic profile. Substitution would invalidate experimental outcomes in studies requiring active JAK3 inhibition, metabolic tracing, or pharmacokinetic modeling. For instance, JANEX-1-M exhibits a systemic clearance rate nearly 4-fold higher than JANEX-1 and a correspondingly reduced exposure (AUC) [1]. Furthermore, its formation is exclusively linked to CYP1A1/2 activity, making it a selective marker for this metabolic pathway, a role that cannot be fulfilled by the parent drug or other analogs [1]. Therefore, JANEX-1-M must be procured as a discrete chemical entity for specific research applications.

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Janex-1 (WHI-P131) parent inhibitor

May introduce confounding JAK3 inhibitory activity (IC50 78 µM), undermining negative-control validity.

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Generic JAK3 inhibitor negative control

Structurally unrelated; cannot serve as matched analytical standard or CYP1A metabolic pathway probe.

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source

Janex-1-m: Differential Evidence

JAK3 Inhibition: Complete Ablation

JANEX-1-M is the biologically inactive 7-O-demethylation product of the JAK3 inhibitor JANEX-1 (WHI-P131). While JANEX-1 inhibits JAK3 with an IC50 of 78 µM and a Ki of 2.3 µM, JANEX-1-M lacks this inhibitory activity [1]. This stark difference in functional activity is a direct result of the regioselective demethylation that alters its interaction with the JAK3 active site.

JAK3 inhibition

Head-to-head

Inactive vs. IC50 78 µM (Janex-1)

Confirms JAK3-negative control suitability

Complete loss of inhibitory function after 7-O-demethylation

Evidence Dimension	JAK3 Inhibitory Activity
Target Compound Data	No inhibitory activity reported
Comparator Or Baseline	JANEX-1 (WHI-P131): IC50 = 78 µM, Ki = 2.3 µM
Quantified Difference	JANEX-1-M is biologically inactive; JANEX-1 is a potent JAK3 inhibitor
Conditions	Enzymatic assays; human recombinant JAK3

Why This Matters

This functional divergence is critical for procurement: JANEX-1-M cannot substitute for JANEX-1 in any experiment requiring JAK3 inhibition and is exclusively used as a metabolite standard or negative control.

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source

Systemic Clearance: Faster Elimination

The conversion of JANEX-1 to JANEX-1-M in pooled human liver microsomes follows Michaelis-Menten kinetics, characterized by specific Vmax and Km values. These parameters define the efficiency of CYP1A-mediated metabolism and are unique to this reaction [1].

Systemic clearance

Head-to-head

3.8-fold faster

Informs PK model and sampling timing

5525 vs. 1458 ml/h/kg in mice (P

Systemic exposure (AUC)

Head-to-head

3.4-fold lower

Defines required analytical sensitivity

27.5 vs. 94.8 µM·h (P

CYP1A1/1A2 kinetics

Cross-study

Km 107 µM, Vmax 34.6 pmol/min/mg

Supports quantitative CYP1A activity probe use

Human liver microsomes; inhibited by α-naphthoflavone

Regioselective demethylation

Class-level inference

Exclusive 7-O-demethylation

Unique pathway probe for CYP1A O-demethylation

C-6 demethylation sterically blocked; confirmed by HPLC

Purity specification

Data to verify

>98% (HPLC)

Reduces impurity interference in low-concentration MS

Vendor specification; COA available

Evidence Dimension	Metabolic Kinetics (Vmax, Km)
Target Compound Data	Vmax = 34.6 ± 9.8 pmol/min/mg; Km = 107.3 ± 66.3 µM
Comparator Or Baseline	JANEX-1 (Parent Compound)
Quantified Difference	Vmax: 34.6 ± 9.8 pmol/min/mg; Km: 107.3 ± 66.3 µM
Conditions	Pooled human liver microsomes; CYP1A1/CYP1A2-mediated reaction

Why This Matters

These kinetic constants are essential for modeling JANEX-1 metabolism, predicting drug-drug interactions, and validating analytical methods for JANEX-1-M quantification.

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source

Reduced Systemic Exposure

In rats, the systemic clearance (CL) of JANEX-1-M is markedly higher than that of its parent compound, JANEX-1. This rapid clearance results in significantly lower systemic exposure to the metabolite [1].

Systemic exposure (AUC)

Head-to-head

3.4-fold lower

Defines required analytical sensitivity

27.5 vs. 94.8 µM·h (P

CYP1A1/1A2 kinetics

Cross-study

Km 107 µM, Vmax 34.6 pmol/min/mg

Supports quantitative CYP1A activity probe use

Human liver microsomes; inhibited by α-naphthoflavone

Regioselective demethylation

Class-level inference

Exclusive 7-O-demethylation

Unique pathway probe for CYP1A O-demethylation

C-6 demethylation sterically blocked; confirmed by HPLC

Purity specification

Data to verify

>98% (HPLC)

Reduces impurity interference in low-concentration MS

Vendor specification; COA available

Evidence Dimension	Systemic Clearance (CL)
Target Compound Data	5525.1 ± 1926.2 ml/h/kg
Comparator Or Baseline	JANEX-1: 1458.0 ± 258.6 ml/h/kg
Quantified Difference	3.79-fold higher clearance for JANEX-1-M
Conditions	In vivo rat model; intravenous administration

Why This Matters

The vastly different clearance rates mandate the use of authentic JANEX-1-M standard for accurate pharmacokinetic modeling and to avoid misinterpretation of parent drug exposure data.

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source

CYP1A1/1A2 Metabolic Kinetics

The area under the plasma concentration-time curve (AUC), a measure of total drug exposure, is significantly smaller for JANEX-1-M compared to JANEX-1 in rats. This difference underscores the rapid elimination of the metabolite [1].

CYP1A1/1A2 kinetics

Cross-study

Km 107 µM, Vmax 34.6 pmol/min/mg

Supports quantitative CYP1A activity probe use

Human liver microsomes; inhibited by α-naphthoflavone

Evidence Dimension	Area Under the Curve (AUC)
Target Compound Data	27.5 ± 8.0 µM·h
Comparator Or Baseline	JANEX-1: 94.8 ± 18.4 µM·h
Quantified Difference	3.45-fold lower exposure (AUC) for JANEX-1-M; p < 0.001
Conditions	In vivo rat model; intravenous administration

Why This Matters

The substantially lower systemic exposure of JANEX-1-M relative to JANEX-1 is a critical parameter for interpreting in vivo pharmacodynamic and toxicological studies, ensuring accurate attribution of observed effects.

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source

Regioselective 7-O-Demethylation

JANEX-1-M formation is exclusively catalyzed by the cytochrome P450 enzymes CYP1A1 and CYP1A2. This regioselectivity is not observed with other P450 isoforms. The use of specific CYP1A2 inhibitors (α-naphthoflavone, furafylline) significantly reduces JANEX-1-M formation in human liver microsomes [1].

Regioselective demethylation

Class-level inference

Exclusive 7-O-demethylation

Unique pathway probe for CYP1A O-demethylation

C-6 demethylation sterically blocked; confirmed by HPLC

Evidence Dimension	Enzyme Specificity for Metabolite Formation
Target Compound Data	Formation catalyzed by CYP1A1 and CYP1A2; inhibited by α-naphthoflavone and furafylline.
Comparator Or Baseline	JANEX-1 (Parent Compound)
Quantified Difference	JANEX-1-M is a specific marker for CYP1A1/2 activity, whereas JANEX-1 is the substrate.
Conditions	Human liver microsomes; baculovirus-expressed CYP enzymes; inhibitor studies

Why This Matters

This enzymatic specificity makes JANEX-1-M an invaluable probe for assessing CYP1A1/2 activity in vitro and in vivo, and for predicting potential metabolic drug-drug interactions involving the CYP1A pathway.

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source

Purity Specification for Reference Standard

JANEX-1-M (C15H13N3O3, MW 283.28) differs from JANEX-1 (C16H15N3O3, MW 297.31) by the loss of a single methyl group (-CH2) at the 7-O-position of the quinazoline ring. This structural difference is critical for analytical detection and quantification, as it results in distinct chromatographic retention times and mass spectral fragmentation patterns [1][2].

Purity specification

Data to verify

>98% (HPLC)

Reduces impurity interference in low-concentration MS

Vendor specification; COA available

Evidence Dimension	Molecular Formula and Mass
Target Compound Data	C15H13N3O3, MW 283.28
Comparator Or Baseline	JANEX-1: C16H15N3O3, MW 297.31
Quantified Difference	Difference of -CH2; MW difference of -14.03 Da
Conditions	Chemical structure analysis; SMILES: OC1=CC=C(NC2=C3C=C(OC)C(O)=CC3=NC=N2)C=C1

Why This Matters

Procurement of authentic JANEX-1-M reference standard is mandatory for accurate LC-MS/MS method development, metabolite identification, and quantitative analysis in biological matrices.

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source
• [2] National Center for Advancing Translational Sciences (NCATS). JANEX-1-M. Inxight Drugs. View Source

Janex-1-m Applications

Negative Control for JAK3 Assays

JANEX-1-M is the essential reference standard for developing and validating quantitative LC-MS/MS methods to measure JANEX-1 metabolism. Its use is mandatory for accurately quantifying metabolite formation in in vitro (e.g., human liver microsomes) and in vivo (e.g., rodent models) studies, as its distinct molecular weight (283.28 Da) and chromatographic properties differentiate it from the parent drug JANEX-1 [1][2].

Reference Standard for Metabolite Identification

Given its exclusive formation by CYP1A1 and CYP1A2, JANEX-1-M serves as a specific marker for the activity of these enzymes. It can be used to assess CYP1A induction or inhibition in cellular models, hepatocyte studies, or in vivo, with its formation rate providing a direct, quantifiable readout [1].

CYP1A1/1A2 Activity Probe

As a biologically inactive metabolite, JANEX-1-M is an ideal negative control for experiments designed to validate the JAK3-specific effects of JANEX-1. Inclusion of JANEX-1-M in cellular assays (e.g., cytokine-stimulated JAK/STAT signaling) confirms that observed effects are due to JAK3 inhibition rather than off-target or physicochemical properties of the chemical scaffold [1].

Method Development for CYP1A Demethylation

JANEX-1-M's rapid clearance (5525.1 ± 1926.2 ml/h/kg) and low exposure (AUC 27.5 ± 8.0 µM·h) relative to JANEX-1 necessitate its use as an authentic analytical standard for accurate pharmacokinetic modeling in animal studies. This ensures correct interpretation of plasma concentration-time profiles and the calculation of key parameters like bioavailability and clearance for both parent drug and metabolite [1].

Application

Selection Property

Validation Focus

JAK3 signaling control

Structurally matched inactive control

JAK3-independent endpoint monitoring

Metabolite identification reference

Defined retention time & fragmentation

LC-MS/MS MRM calibration at low AUC levels

CYP1A1/1A2 activity probe

Validated Michaelis-Menten kinetics

Enzyme inhibition and species-comparative studies

Quinazoline demethylation method development

Regioselective 7-O-demethyl standard

Isomeric metabolite discrimination by HPLC/LC-MS

• [1] Uckun FM, Thoen J, Chen H, et al. CYP1A-mediated metabolism of the Janus kinase-3 inhibitor 4-(4'-hydroxyphenyl)-amino-6,7-dimethoxyquinazoline: structural basis for inactivation by regioselective O-demethylation. Drug Metab Dispos. 2002;30(1):74-85. View Source
• [2] National Center for Advancing Translational Sciences (NCATS). JANEX-1-M. Inxight Drugs. View Source